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Compound of Interest

Compound Name: Patchoulane

Cat. No.: B100424 Get Quote

Essential Safety and Handling Guide for
Patchoulane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Patchoulane in a laboratory setting. Given the limited publicly

available, substance-specific safety data for Patchoulane, a cautious approach based on its

chemical class (sesquiterpenoid) and physical properties is strongly advised.

I. Quantitative Data Summary
The following table summarizes the known physical and chemical properties of Patchoulane.

This data is crucial for assessing potential hazards and implementing appropriate safety

measures.
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Property Value Source

Molecular Formula C₁₅H₂₆ PubChem

Molecular Weight 206.37 g/mol PubChem

Boiling Point
261.00 to 262.00 °C @ 760.00

mm Hg (estimated)
The Good Scents Company[1]

Flash Point
102.20 °C (216.00 °F) TCC

(estimated)
The Good Scents Company[1]

Vapor Pressure
0.019000 mmHg @ 25.00 °C

(estimated)
The Good Scents Company[1]

logP (o/w) 6.672 (estimated) The Good Scents Company[1]

Water Solubility
0.1242 mg/L @ 25 °C

(estimated)
The Good Scents Company[1]

II. Health and Safety Hazards
While specific toxicological data for Patchoulane (oral, dermal, and inhalation) has not been

determined, the following potential hazards should be considered based on its chemical class

and properties:

Skin Irritation: As with many sesquiterpenoids, prolonged or repeated skin contact may

cause irritation.

Aspiration Hazard: Although not confirmed for Patchoulane, related compounds can be fatal

if swallowed and enter the airways.

Environmental Hazard: Due to its low water solubility and high octanol-water partition

coefficient (logP), Patchoulane is likely to be persistent in the environment and potentially

toxic to aquatic life.

III. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure.
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Hand Protection: Wear chemically resistant gloves (e.g., Nitrile rubber) at all times. Change

gloves immediately if they become contaminated.

Eye and Face Protection: Use safety glasses with side shields or chemical splash goggles. A

face shield may be necessary when handling larger quantities or if there is a significant

splash risk.

Skin and Body Protection: A standard laboratory coat is required. For procedures with a

higher risk of splashes or spills, a chemically resistant apron or coveralls should be worn.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If engineering controls are not sufficient to maintain exposure below acceptable levels,

or during spill cleanup, a NIOSH-approved respirator with an organic vapor cartridge is

recommended.

IV. Experimental Protocols: Safe Handling and
Operational Plan
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.
Keep away from sources of ignition, heat, and incompatible materials such as strong
oxidizing agents.
Store in a designated flammable liquids storage cabinet.

2. Handling and Use:

All handling of Patchoulane should be conducted in a well-ventilated laboratory, preferably
within a certified chemical fume hood.
Avoid direct contact with skin, eyes, and clothing.
Do not eat, drink, or smoke in the handling area.
Wash hands thoroughly after handling.
Prepare a spill kit in the immediate vicinity before starting any work. The kit should include
absorbent materials, appropriate PPE, and waste disposal bags.

3. First Aid Measures:
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If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.
In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. Seek medical attention if irritation develops or persists.
In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
lifting upper and lower eyelids occasionally. Remove contact lenses if present and easy to
do. Seek medical attention.
If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

V. Disposal Plan
Patchoulane waste is considered hazardous chemical waste.

Waste Collection:

Collect all Patchoulane waste, including contaminated materials (e.g., gloves, absorbent

pads), in a designated, properly labeled, and sealed container.[2][3]

The waste container should be made of a material compatible with flammable organic

compounds.

Do not mix with other waste streams unless compatibility has been confirmed.

Waste Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

[4]

The storage area must be secure and away from sources of ignition.

Final Disposal:

Dispose of the chemical waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company.[3][5]

NEVER dispose of Patchoulane down the drain or in the regular trash.[2][5][6]
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VI. Workflow for Safe Handling of Patchoulane
The following diagram illustrates the logical workflow for the safe handling of Patchoulane,

from preparation to disposal.
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Caption: Workflow for the safe handling of Patchoulane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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